Cas no 2228719-85-3 (3-(1-methoxypropyl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(1-methoxypropyl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 2228719-85-3
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 6290747
• PubChem ID: 165665883
• Update Time: 2025-10-21

3-(1-methoxypropyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-methoxypropyl)-1-methyl-1H-pyrazol-5-amine
• EN300-1787433
• 2228719-85-3

• Inchi： 1S/C8H15N3O/c1-4-7(12-3)6-5-8(9)11(2)10-6/h5,7H,4,9H2,1-3H3
• InChI Key： YFHJHKYJWWYQLY-UHFFFAOYSA-N
• SMILES： O(C)C(CC)C1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 53.1Ų

Additional information on 3-(1-methoxypropyl)-1-methyl-1H-pyrazol-5-amine

3-(1-Methoxypropyl)-1-methyl-1H-pyrazol-5-amine: A Comprehensive Overview

3-(1-Methoxypropyl)-1-methyl-1H-pyrazol-5-amine, also known by its CAS number 2228719-85-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug discovery. The compound's structure, characterized by a pyrazole ring substituted with a methoxypropyl group and a methyl group, makes it a unique candidate for exploring various chemical and biological properties.

The synthesis of 3-(1-methoxypropyl)-1-methyl-1H-pyrazol-5-amine involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity, which is essential for its characterization and subsequent biological evaluations. The compound's structure has been confirmed using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy.

In terms of chemical properties, 3-(1-methoxypropyl)-1-methyl-1H-pyrazol-5-amine exhibits interesting behavior in both acidic and basic conditions. The presence of the methoxy group introduces electron-donating effects, which influence the compound's reactivity and stability. Recent studies have highlighted its potential as a precursor for the synthesis of more complex heterocyclic compounds, further expanding its utility in medicinal chemistry.

The biological activity of 3-(1-methoxypropyl)-1-methyl-1H-pyrazol-5-amine has been a focal point of recent research efforts. Preclinical studies have demonstrated its promising anti-inflammatory and antioxidant properties, making it a potential candidate for the development of novel therapeutic agents. Additionally, investigations into its pharmacokinetic profile have revealed favorable absorption and bioavailability characteristics, which are critical factors for drug candidates.

In the context of drug discovery, 3-(1-methoxypropyl)-1-methyl-1H-pyrazol-5-amine has shown potential in targeting specific molecular pathways associated with chronic diseases such as cancer and neurodegenerative disorders. Collaborative efforts between academic institutions and pharmaceutical companies have led to the identification of this compound as a lead molecule for further optimization. Recent advancements in computational chemistry have enabled researchers to predict its binding affinity to various protein targets, providing valuable insights into its mechanism of action.

The application of 3-(1-methoxypropyl)-1-methyl-1H-pyrazol-5-amine extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as an emitting material in organic light-emitting diodes (OLEDs), where its photoluminescence properties could contribute to the development of more efficient devices.

In conclusion, 3-(1-methoxypropyl)-1-methyl-1H-pyrazol-5-amine, with its CAS number 2228719-85, represents a versatile compound with wide-ranging applications across multiple disciplines. Its structural features, coupled with recent research findings, underscore its significance as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover new aspects of its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovations.